4-(Bromomethyl)-3-nitrobenzoic acid
4-(Bromomethyl)-3-nitrobenzoic acid
4-Bromomethyl-3-nitrobenzoic acid (BNBA) is a benzoic acid derivative. It has been synthesized by the nitration of 4-bromomethylbenzoic acid using fuming nitric acid. It participates in the synthesis of 3,4-dihydro-2(1H)-quinazolinones and 3,4-dihydro-1H-quinazolin-2-thiones.
Brand Name:
Vulcanchem
CAS No.:
55715-03-2
VCID:
VC21323691
InChI:
InChI=1S/C8H6BrNO4/c9-4-6-2-1-5(8(11)12)3-7(6)10(13)14/h1-3H,4H2,(H,11,12)
SMILES:
C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])CBr
Molecular Formula:
C8H6BrNO4
Molecular Weight:
260.04 g/mol
4-(Bromomethyl)-3-nitrobenzoic acid
CAS No.: 55715-03-2
Cat. No.: VC21323691
Molecular Formula: C8H6BrNO4
Molecular Weight: 260.04 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-Bromomethyl-3-nitrobenzoic acid (BNBA) is a benzoic acid derivative. It has been synthesized by the nitration of 4-bromomethylbenzoic acid using fuming nitric acid. It participates in the synthesis of 3,4-dihydro-2(1H)-quinazolinones and 3,4-dihydro-1H-quinazolin-2-thiones. |
|---|---|
| CAS No. | 55715-03-2 |
| Molecular Formula | C8H6BrNO4 |
| Molecular Weight | 260.04 g/mol |
| IUPAC Name | 4-(bromomethyl)-3-nitrobenzoic acid |
| Standard InChI | InChI=1S/C8H6BrNO4/c9-4-6-2-1-5(8(11)12)3-7(6)10(13)14/h1-3H,4H2,(H,11,12) |
| Standard InChI Key | QMAHVAFURJBOFV-UHFFFAOYSA-N |
| SMILES | C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])CBr |
| Canonical SMILES | C1=CC(=C(C=C1C(=O)O)[N+](=O)[O-])CBr |
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